3-bromo-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine

• Molecular Formula: C9H9BrN4
• Molecular Weight: 253.10 g/mol
• IUPAC Name: 3-bromo-5-(1-methylpyrazol-4-yl)pyridin-2-amine
• InChI: InChI=1S/C9H9BrN4/c1-14-5-7(4-13-14)6-2-8(10)9(11)12-3-6/h2-5H,1H3,(H2,11,12)
• InChI Key: QJSOOVORLIHXQP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=C(N=C2)N)Br

Description

3-bromo-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C9H9BrN4 and its molecular weight is 253.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-bromo-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-bromo-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine(380 mg, 2.18 mmol) acetonitrile(30 mL) solution at 0° C. was added NBS (388 mg, 2.18 mmol) and the reaction mixture was stirred at 0° C. for 30 min, then at room temperature for additional 40 min. The reaction mixture was then concentrated, redissolved in methanol, to it was added solid LiOH (80 mg), sonicated and concentrated, the residue was triturated with water (2×5 mL), and the supernatants were discarded. the residue was dried under high vacuum, then triturated with EtOAc (2×8 mL), and the supernatants were collected, combined, and concentrated and the light brown residue was obtained as crude 3-bromo-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine. LCMS (m/z): 253.0/255.0 (MH+), 0.38 min.